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Compound of Interest

Compound Name: Direct Red 81

Cat. No.: B15597964

Introduction

Direct Red 81, a diazo dye also widely known in histological applications as Sirius Red, is a
high-solubility anionic dye.[1] Its primary application in research and diagnostic settings is in
the Picro-Sirius Red staining method, which is a highly specific technique for the visualization
of collagen fibers in tissue sections.[2][3] The elongated, planar structure of the Direct Red 81
molecules allows them to align parallel to the long axis of collagen fibers, significantly
enhancing their natural birefringence when viewed under polarized light. This property makes
Picro-Sirius Red staining an invaluable tool for studying fibrosis and other connective tissue
disorders.[3] These application notes provide a detailed protocol for the preparation of Direct
Red 81 staining solution from powder and its subsequent use in tissue staining.

Material Properties and Safety

Direct Red 81 is a red powder that is soluble in water.[4] While stable under normal conditions,
it is crucial to handle the powder and its solutions with appropriate safety measures.

Table 1: Physicochemical Properties of Direct Red 81
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Property Value

Synonym(s) Sirius Red, Direct Red 4B, C.I. 28160[4][5]
CAS Number 2610-11-9

Molecular Formula C29H19NsNa20sS2

Molecular Weight 675.60 g/mol

Appearance Red Powder|[6]

Solubility Soluble in water (0.1% wi/v)

Table 2: Safety and Handling Precautions

Precaution

Description

Hazard Summary

Harmful if swallowed. Causes irritation to eyes,

skin, and the upper respiratory tract.

Personal Protective Equipment (PPE)

Wear chemical safety goggles, impervious
gloves, and a lab coat.[7] When handling
powder, use an N95-type dust mask or work in a

chemical fume hood to avoid inhalation.

Handling

Minimize dust generation and accumulation.
Ensure adequate ventilation.[7] Wash hands

thoroughly after handling.

Storage

Store in a cool, dry, and well-ventilated area.[6]
[7] Keep containers tightly closed and preserve

in light-resistant containers.

First Aid

Eyes: Immediately flush with plenty of water for
at least 15 minutes. Skin: Wash off with soap
and plenty of water. Ingestion: If conscious,
rinse mouth with water and give 2-4 cupfuls of
water or milk.[7] Inhalation: Move to fresh air. In
all cases of significant exposure, seek

immediate medical attention.
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Protocol for Preparation of Picro-Sirius Red
Staining Solution

This protocol details the preparation of a 0.1% Picro-Sirius Red solution, a common and highly
stable formulation for collagen staining. The solution is reported to be stable for at least three
years when stored correctly.[2][3]

Reagents and Equipment

o Direct Red 81 (Sirius Red) powder (e.g., Sigma-Aldrich Cat# 365548)[3]
 Picric acid, saturated aqueous solution

« Distilled or deionized water

e 500 mL or 1 L graduated cylinder

e 500 mL or 1 L glass bottle (amber or covered with foil)
e Magnetic stirrer and stir bar

» Weighing balance and weigh paper

o Appropriate PPE (lab coat, gloves, safety goggles)
Protocol Steps

o Prepare Saturated Aqueous Picric Acid Solution:

o To prepare a saturated solution, add approximately 1.2 grams of solid picric acid to every
100 mL of distilled water.

o Stir the solution vigorously for 15-20 minutes. A small amount of undissolved crystal
should remain at the bottom, indicating saturation.

o Carefully decant the supernatant (the clear, saturated liquid) for use.

e Prepare 0.1% Picro-Sirius Red Solution:
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o Measure 500 mL of the saturated aqueous picric acid solution into a glass beaker
containing a magnetic stir bar.

o Accurately weigh 0.5 grams of Direct Red 81 powder.[2][3]
o While the picric acid solution is stirring, slowly add the Direct Red 81 powder.
o Continue stirring until the powder is completely dissolved. This may take several minutes.
o Transfer the final solution to a clearly labeled, light-protected bottle for storage.
Storage and Stability

» Store the Picro-Sirius Red solution at room temperature in a tightly sealed, light-resistant
container.

e The solution is stable for at least three years and can be reused.[2][3]

Experimental Protocol: Staining of Paraffin-
Embedded Tissue Sections

This protocol provides a standard method for staining collagen in 5um paraffin-embedded
tissue sections.

Table 3: Staining Protocol Timings
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Step Reagent Incubation Time

o ) Xylene, Ethanol Series (100%, )
Deparaffinization & Hydration ~15 minutes total
95%, 70%)

Weigert's Hematoxylin (or

Nuclear Counterstain o 8 minutes[2][3]
similar)
Washing Running Tap Water 10 minutes[2]
Primary Staining Picro-Sirius Red Solution 60 minutes[2][3]
Washing Acidified Water 2 changes, 5 minutes each[2]
) Ethanol Series (70%, 95%, )
Dehydration ~5 minutes total
100%)
Clearing & Mounting Xylene, Resinous Mountant ~10 minutes total

Protocol Steps
» Deparaffinize and Rehydrate:
o Wash slides in Xylene (2 changes, 5 minutes each).[2]

o Hydrate through a graded series of ethanol: 100% (2 changes, 3 minutes each), 95% (2
minutes), 80% (2 minutes), 70% (1 minute).[2]

o Rinse in running tap water for 3 minutes.[2]
» Nuclear Counterstain:

o Incubate sections in a hematoxylin solution (e.g., Weigert's) for 8 minutes to stain cell
nuclei.[2][3]

o Wash in running tap water for 10 minutes.[2]

¢ Picro-Sirius Red Staining:
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o Incubate the slides in the prepared Picro-Sirius Red solution for 60 minutes.[2][3] Do not
shorten this time.

e Washing and Dehydration:

o Wash the slides quickly in two changes of acidified water (e.g., 0.5% acetic acid in water).

[2]

o Quickly dehydrate the sections through a graded ethanol series: 70% (1 minute), 80% (1
minute), 95% (1 minute), and 100% (1 minute).[2]

o Clearing and Mounting:
o Clear the slides in Xylene (2 changes, 3-5 minutes each).[2]
o Apply a resinous mounting medium and place a coverslip, avoiding air bubbles.
Expected Results
e Collagen Fibers: Red
» Nuclei: Blue/Black
o Cytoplasm/Muscle: Yellow/Pale Orange

o Under Polarized Light: Large collagen fibers appear bright orange-red, while thinner fibers
and reticular networks appear green-yellow.[3]

Visual Workflows

The following diagrams illustrate the key processes for preparing and using the Direct Red 81
staining solution.
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Figure 1. Workflow for the preparation of Picro-Sirius Red staining solution.
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Figure 2. Experimental workflow for staining tissue sections with Picro-Sirius Red.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes: Preparation and Use of Direct Red
81 (Sirius Red) Staining Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597964#preparation-of-direct-red-81-staining-
solution-from-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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